Vanadium Content and Na⁺/K⁺-ATPase Activity
Vanadium contamination is a well-documented functional differentiator among ATP commercial grades. The historical Sigma A6144 product (equine muscle source) contains up to 40 ppm vanadium [1], while dedicated vanadium-free ATP disodium preparations (e.g., SRL extrapure vanadium-free, 98%) contain ≤5 ppm (0.0005%) vanadium , and Sigma's low-vanadium grade contains <1 ppm [1]. The functional consequence is established: Na₃VO₄ inhibits (Na⁺+K⁺)-ATPase with an IC₅₀ of 40 nM under optimal conditions (28 mM Mg²⁺), an inhibition first traced specifically to vanadium contamination in commercial 'Sigma-grade' ATP derived from muscle [2]. For experiments measuring Na⁺/K⁺-ATPase activity or Na⁺ pump function, the 8- to 40-fold difference in vanadium content between standard muscle-derived and vanadium-free ATP disodium is experimentally decisive.
| Evidence Dimension | Vanadium (V) content and functional Na⁺/K⁺-ATPase inhibition |
|---|---|
| Target Compound Data | Vanadium-free ATP disodium (SRL extrapure): V ≤ 0.0005% (≤5 ppm). Sigma low-vanadium grade: V < 1 ppm. Shelf life: 60 months at −20 °C . |
| Comparator Or Baseline | Sigma A6144 ATP disodium (equine muscle source): V up to 40 ppm. Na₃VO₄ IC₅₀ = 40 nM at Na⁺/K⁺-ATPase (28 mM Mg²⁺, pH optimal) [1][2]. |
| Quantified Difference | ≥8-fold difference in vanadium content (40 ppm vs. ≤5 ppm); ≥40-fold for low-V grade (<1 ppm). IC₅₀ of vanadate = 40 nM—relevant at ppm contamination levels. |
| Conditions | Sigma A6144: equine muscle source, 'not less than 99%' purity (enzymatic/HPLC). SRL vanadium-free: microbial/synthetic source, UV assay min. 98%. Na⁺/K⁺-ATPase inhibition assay: 28 mM Mg²⁺, Na₃VO₄ [1][2]. |
Why This Matters
Procurement of vanadium-free ATP disodium is non-negotiable for any Na⁺/K⁺-ATPase or related ion pump study; selecting a muscle-derived grade with 40 ppm vanadium introduces a potent enzyme inhibitor at concentrations that produce ~50% inhibition, systematically invalidating kinetic measurements.
- [1] Sigma-Aldrich. Product Information Sheet: Adenosine 5′-Triphosphate, ATP Disodium Salt (A6144). Equine muscle source; may contain up to 40 ppm vanadium. Sigma offers products with less than 1 ppm vanadium content. Available at: https://studyres.com/doc/16168482/ View Source
- [2] Cantley, L.C. Jr., Josephson, L., Warner, R., Yanagisawa, M., Lechene, C., & Guidotti, G. (1977). Vanadate is a potent (Na,K)-ATPase inhibitor found in ATP derived from muscle. Journal of Biological Chemistry, 252(21), 7421–7423. View Source
